Cas no 2828-63-9 (Acetamide,N-[4-[[(aminocarbonyl)amino]sulfonyl]phenyl]-)

• Product Name: Acetamide,N-[4-[[(aminocarbonyl)amino]sulfonyl]phenyl]-
• CAS No: 2828-63-9
• MF: C₉H₁₁N₃O₄S
• MW: 257.266340494156
• CID: 273875
• PubChem ID: 270029
• Update Time: 2025-04-19

Acetamide,N-[4-[[(aminocarbonyl)amino]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[[(aminocarbonyl)amino]sulfonyl]phenyl]-
• N-[4-(Carbamoylsulfamoyl)phenyl]acetamide
• Oprea1_754364
• SR-01000401935
• NS00126564
• NSC-112010
• 2828-63-9
• SR-01000401935-1
• N-(4-{[Hydroxy(imino)methyl]sulfamoyl}phenyl)ethanimidic acid
• NSC112010
• Oprea1_527402
• SDCCGMLS-0065435.P001
• DTXSID10950986
• N-(4-{[(aminocarbonyl)amino]sulfonyl}phenyl)acetamide
• AKOS001017393
• EU-0035036
• SCHEMBL11590063

• Inchi： 1S/C9H11N3O4S/c1-6(13)11-7-2-4-8(5-3-7)17(15,16)12-9(10)14/h2-5H,1H3,(H,11,13)(H3,10,12,14)
• InChI Key： XCSGUMXBOFCZJC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 257.04713
• Monoisotopic Mass: 257.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.479
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.614
• PSA: 118.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides